Cas no 1822637-32-0 (2-Bromo-7-methylthiazolo[5,4-b]pyridine)
2-Bromo-7-methylthiazolo[5,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-7-methylthiazolo[5,4-b]pyridine
-
- MDL: MFCD22683634
- Inchi: 1S/C7H5BrN2S/c1-4-2-3-9-6-5(4)10-7(8)11-6/h2-3H,1H3
- InChI Key: SYVIBBXYRBWQKW-UHFFFAOYSA-N
- SMILES: BrC1=NC2C(=NC=CC=2C)S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- XLogP3: 3
- Topological Polar Surface Area: 54
2-Bromo-7-methylthiazolo[5,4-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 221059-500mg |
2-Bromo-7-methylthiazolo[5,4-b]pyridine, 95% min |
1822637-32-0 | 95% | 500mg |
$945.00 | 2023-09-06 | |
| Matrix Scientific | 221059-1g |
2-Bromo-7-methylthiazolo[5,4-b]pyridine, 95% min |
1822637-32-0 | 95% | 1g |
$1575.00 | 2023-09-06 |
2-Bromo-7-methylthiazolo[5,4-b]pyridine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-Bromo-7-methylthiazolo[5,4-b]pyridine
2-Bromo-7-methylthiazolo[5,4-b]pyridine: A Comprehensive Overview
2-Bromo-7-methylthiazolo[5,4-b]pyridine, also known by its CAS number 1822637-32-0, is a heterocyclic compound with a unique structure that combines a thiazole ring fused to a pyridine ring. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic benefits.
The molecular structure of 2-Bromo-7-methylthiazolo[5,4-b]pyridine features a bromine atom at the 2-position and a methyl group at the 7-position of the fused thiazolo[5,4-b]pyridine system. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations. The presence of the bromine atom also facilitates further functionalization, enabling the synthesis of derivatives with diverse biological activities.
Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic routes to efficiently prepare 2-Bromo-7-methylthiazolo[5,4-b]pyridine, including microwave-assisted synthesis and catalytic methods. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale applications.
In terms of physical properties, 2-Bromo-7-methylthiazolo[5,4-b]pyridine exhibits a high melting point and good thermal stability, which are advantageous for its use in high-temperature applications. Its solubility in common organic solvents also makes it suitable for various analytical techniques, such as HPLC and NMR spectroscopy.
The biological activity of 2-Bromo-7-methylthiazolo[5,4-b]pyridine has been extensively studied. Recent findings indicate that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, it has shown selective inhibitory effects on certain enzymes, suggesting its potential role in treating conditions such as neurodegenerative diseases and cancer.
In the field of materials science, 2-Bromo-7-methylthiazolo[5,4-b]pyridine has been explored as a building block for constructing advanced materials with tailored electronic properties. Researchers have successfully incorporated this compound into polymer frameworks, resulting in materials with enhanced conductivity and mechanical strength.
The environmental impact of 2-Bromo-7-methylthiazolo[5,4-b]pyridine has also been a topic of interest. Studies have shown that this compound is biodegradable under specific conditions, reducing its environmental footprint. This characteristic is particularly important for its application in sustainable chemistry.
In conclusion, 2-Bromo-7-methylthiazolo[5,4-b]pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly significant role in the development of innovative solutions across various fields.
1822637-32-0 (2-Bromo-7-methylthiazolo[5,4-b]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)